Cas no 25937-78-4 (2,4-Pentanedione,ion(1-), cesium (8CI,9CI))

• Product Name: 2,4-Pentanedione,ion(1-), cesium (8CI,9CI)
• CAS No: 25937-78-4
• MF: C₅H₇CsO₂
• MW: 232.013338327408
• CID: 286642
• Update Time: 2024-01-27

2,4-Pentanedione,ion(1-), cesium (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione,ion(1-), cesium (8CI,9CI)
• cesium,pentane-2,4-dione
• NSC139612
• NSC-139612
• CESIUM PENTANEDIONATE
• CESIUM ACETYLACETONATE
• caesium acetylacetonate
• 2,4-Pentanedione cesium derivative

• Inchi： 1S/C5H8O2.Cs/c1-4(6)3-5(2)7;/h3,6H,1-2H3;/q;+1/p-1/b4-3-;
• InChI Key： BSCIIGMWQDZLDD-LNKPDPKZSA-M
• SMILES： C(=O)(C)/C=C(\[O-])/C.[Cs+]

Computed Properties

• Exact Mass: 231.95000
• Monoisotopic Mass: 231.950051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 86.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 0.95
• Boiling Point: 138.4°Cat760mmHg
• Flash Point: 43.1°C
• PSA: 40.13000
• LogP: 0.90970

2,4-Pentanedione,ion(1-), cesium (8CI,9CI) Security Information

• Hazard Category Code： 20/21/22-36/37/38-40
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38; R40
• TSCA：No